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Compound of Interest

Compound Name:
(2-Bromopyridin-3-

yl)methanamine

Cat. No.: B1342914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of (2-
Bromopyridin-3-yl)methanamine (CAS No. 205744-15-6), a key building block in medicinal

chemistry and drug discovery. This document includes a summary of commercial suppliers,

available purities, and a discussion of synthetic strategies and safety considerations.

Commercial Availability
(2-Bromopyridin-3-yl)methanamine is available from several chemical suppliers, catering to

research and development needs. The table below summarizes the offerings from various

vendors. Prices and stock availability are subject to change and should be confirmed with the

respective suppliers.
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Supplier CAS Number Purity
Available
Quantities

Price (USD)

AK Scientific 205744-15-6 95%
100mg, 250mg,

1g, 5g

$93 (100mg),

$151 (250mg),

$333 (1g), $746

(5g)[1]

Cenmed 205744-15-6 ≥95% 10g $1,893.33[2]

CymitQuimica 205744-15-6 98% 1g, 5g
€311.00 (1g),

€675.00 (5g)[3]

BLD Pharm 205744-15-6 N/A Inquire for details
Inquire for

details[4]

Apollo Scientific 205744-15-6 98% Inquire for details
Inquire for

details[5]

Experimental Protocols and Synthetic Approaches
While specific, detailed experimental protocols for the synthesis of (2-Bromopyridin-3-
yl)methanamine are not readily available in public literature, a plausible synthetic route can be

inferred from established organic chemistry principles and published methods for analogous

compounds. A common approach involves the reduction of the corresponding nitrile or the

amination of a suitable precursor.

A potential, though not explicitly documented, synthetic pathway could start from 2-

bromonicotinonitrile. The reduction of the nitrile functionality to a primary amine would yield the

desired product.

Hypothetical Experimental Protocol for the Reduction of 2-Bromonicotinonitrile:

Materials:

2-Bromonicotinonitrile

Lithium aluminum hydride (LiAlH₄) or Borane-tetrahydrofuran complex (BH₃·THF)
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Anhydrous diethyl ether or tetrahydrofuran (THF)

Dry workup reagents (e.g., sodium sulfate)

Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Methodology:

Reaction Setup: A solution of 2-bromonicotinonitrile in an anhydrous solvent (diethyl ether or

THF) would be prepared in a flame-dried, three-necked flask under an inert atmosphere

(e.g., nitrogen or argon).

Reduction: The flask would be cooled in an ice bath, and a reducing agent such as lithium

aluminum hydride (as a solution in THF or solid) or borane-THF complex would be added

portion-wise, maintaining the temperature below a specified limit.

Reaction Monitoring: The progress of the reaction would be monitored by a suitable

analytical technique, such as thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS).

Quenching and Workup: Upon completion, the reaction would be carefully quenched by the

sequential addition of water and a sodium hydroxide solution. The resulting mixture would be

filtered, and the organic layer separated.

Purification: The crude product would be dried over an anhydrous salt like sodium sulfate,

filtered, and the solvent removed under reduced pressure. The final product would likely be

purified by column chromatography on silica gel.

Logical Workflow and Diagrams
Procurement and Quality Control Workflow
The following diagram illustrates a typical workflow for sourcing and ensuring the quality of (2-
Bromopyridin-3-yl)methanamine for research applications.
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Click to download full resolution via product page

Caption: Procurement and Quality Control Workflow for Research Chemicals.
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Plausible Synthetic Pathway
The following diagram illustrates a potential synthetic route to (2-Bromopyridin-3-
yl)methanamine from 2-bromonicotinic acid.

2-Bromonicotinic Acid 2-BromonicotinamideAmidation 2-BromonicotinonitrileDehydration (2-Bromopyridin-3-yl)methanamineReduction

Click to download full resolution via product page

Caption: Plausible Synthetic Pathway to (2-Bromopyridin-3-yl)methanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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